Cas no 60478-39-9 (1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester)

• Product Name: 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester
• CAS No: 60478-39-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1623602
• PubChem ID: 89448480
• Update Time: 2025-04-21

1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester
• tert-Butyl2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
• SCHEMBL14789789
• 60478-39-9
• tert-Butyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate

• Inchi： 1S/C10H13NO4/c1-10(2,3)15-9(14)6-11-7(12)4-5-8(11)13/h4-5H,6H2,1-3H3
• InChI Key： FYMHIQYSJCOOKI-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C=CC1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68